Cas no 1361924-32-4 (3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid)

• Product Name: 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid
• CAS No: 1361924-32-4
• MF: C₁₅H₈Cl₄O₂
• MW: 362.034820556641
• CID: 4991493
• Update Time: 2025-06-14

3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid

• Inchi： 1S/C15H8Cl4O2/c16-8-6-11(15(19)13(18)7-8)9-2-1-3-12(17)10(9)4-5-14(20)21/h1-7H,(H,20,21)/b5-4+
• InChI Key： GSGRVMSQZCDSLH-SNAWJCMRSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(C=1/C=C/C(=O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• XLogP3: 6
• Topological Polar Surface Area: 37.3

Additional information on 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid

Comprehensive Overview of 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid (CAS No. 1361924-32-4)

3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid (CAS No. 1361924-32-4) is a chlorinated biphenyl derivative with significant applications in chemical research and industrial processes. This compound belongs to the family of polychlorinated biphenyls (PCBs), which are known for their unique chemical properties and versatility. The presence of tetrachloro groups and an acrylic acid moiety in its structure makes it a subject of interest for researchers studying organic synthesis, material science, and environmental chemistry.

In recent years, the demand for specialized chlorinated compounds like 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid has grown due to their potential in advanced material development. Researchers are exploring its use in polymer chemistry, where its acrylic acid group can participate in polymerization reactions to create novel materials with tailored properties. Additionally, its PCB backbone offers thermal stability, making it a candidate for high-performance coatings and electronic materials.

Environmental concerns surrounding chlorinated compounds have also spurred interest in 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid. While traditional PCBs are often associated with persistence in ecosystems, newer derivatives like this compound are being studied for their biodegradability and lower toxicity profiles. This aligns with the global push toward green chemistry and sustainable industrial practices, making it a relevant topic for environmental scientists and regulatory bodies.

The synthesis of 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid involves multi-step organic reactions, including halogenation and carboxylic acid functionalization. Its CAS No. 1361924-32-4 serves as a unique identifier in chemical databases, facilitating research and commercial transactions. Laboratories and manufacturers often seek this compound for its role in intermediate synthesis, particularly in the production of specialty chemicals and pharmaceutical precursors.

From an analytical chemistry perspective, 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid presents challenges and opportunities. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize its purity and stability. These methods are critical for ensuring its suitability in high-precision applications, such as electronic component manufacturing or biomedical research.

The compound's relevance extends to academic research, where it is used as a model to study structure-activity relationships (SAR) in chlorinated aromatic systems. Understanding its electronic properties and reactivity can provide insights into designing safer and more efficient chemical analogs. This is particularly important in fields like medicinal chemistry, where PCB derivatives are explored for their potential bioactive properties.

In summary, 3,2',3',5'-Tetrachlorobiphenyl-2-acrylic acid (CAS No. 1361924-32-4) is a multifaceted compound with applications spanning material science, environmental chemistry, and industrial synthesis. Its unique chemical structure and evolving role in sustainable chemistry make it a valuable subject for ongoing research and innovation. As industries and researchers continue to prioritize eco-friendly solutions, this compound may play a pivotal role in shaping future chemical advancements.